Cas no 80610-53-3 (Benzoyl chloride,4-(aminomethyl)-)

Benzoyl chloride,4-(aminomethyl)- structure
80610-53-3 structure
Product Name:Benzoyl chloride,4-(aminomethyl)-
CAS No:80610-53-3
MF:C8H8ClNO
MW:169.608221054077
CID:707734
PubChem ID:19604111
Update Time:2025-04-19

Benzoyl chloride,4-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,4-(aminomethyl)-
    • 4-(aminomethyl)benzoyl chloride
    • Benzoyl chloride, 4-(aminomethyl)- (9CI)
    • AKOS006294778
    • 80610-53-3
    • SCHEMBL8021407
    • DTXSID80598990
    • Benzoyl chloride,4-(aminomethyl)-(9ci)
    • Inchi: 1S/C8H8ClNO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H,5,10H2
    • InChI Key: QXLIYRDGWPUNTD-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)CN)=O

Computed Properties

  • Exact Mass: 169.0294416g/mol
  • Monoisotopic Mass: 169.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų
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